N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-cyclopentylpropanamide
• InChI: InChI=1S/C24H28N2O2/c27-23(14-10-18-6-4-5-7-18)25-21-12-13-22-20(16-21)11-15-24(28)26(22)17-19-8-2-1-3-9-19/h1-3,8-9,12-13,16,18H,4-7,10-11,14-15,17H2,(H,25,27)
• InChI Key: ZIQIPRFPXRMCLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent.

Mechanism of Action

The mechanism of action for N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins involved in cancer cell growth and proliferation. The compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects in animal models. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide is its potential use as a therapeutic agent in cancer and neurological disorders. Its low toxicity profile also makes it a promising candidate for further research. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide should focus on elucidating its mechanism of action and potential therapeutic applications. Additionally, studies on its pharmacokinetics and pharmacodynamics are needed to determine its efficacy and safety in humans. Further research may also explore the use of this compound in combination with other therapeutic agents for enhanced efficacy.

Synthesis Methods

The synthesis of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide involves the reaction of 1-benzyl-1,2,3,4-tetrahydroquinoline-2,6-dione with cyclopentylmagnesium bromide followed by reaction with 3-bromo-N-cyclopentylpropanamide. This method has been reported in literature and has been successfully used to produce the compound in high yields.

Scientific Research Applications

Research on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-cyclopentylpropanamide has shown potential for its use in various therapeutic applications. Studies have demonstrated its ability to inhibit the growth of cancer cells, particularly in breast cancer and leukemia. Additionally, the compound has shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.